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For Researchers, Scientists, and Drug Development Professionals

Introduction
RG2833 (also known as RGFP109) is a brain-penetrant inhibitor of histone deacetylases

(HDACs), with primary selectivity for HDAC1 and HDAC3. These enzymes play a crucial role in

the epigenetic regulation of gene expression by removing acetyl groups from histone proteins,

leading to chromatin condensation and transcriptional repression. Inhibition of HDACs by

RG2833 can restore the expression of silenced genes, making it a promising therapeutic agent

for various diseases, including neurodegenerative disorders like Friedreich's ataxia and certain

cancers.

These application notes provide detailed protocols for a range of in vitro and cell-based assays

to accurately measure the inhibitory activity of RG2833 and characterize its effects on cellular

processes.

Quantitative Data Summary
The inhibitory potency of RG2833 against HDAC1 and HDAC3 has been determined through

various in vitro enzymatic assays. The following table summarizes key quantitative data for

easy comparison.
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Parameter HDAC1 HDAC3 Reference(s)

IC50 60 nM 50 nM [1][2][3][4]

Ki 32 nM 5 nM [1][3]

Note: IC50 (Half-maximal inhibitory concentration) is the concentration of an inhibitor where the

response (or binding) is reduced by half. Ki (Inhibition constant) is an indication of how potent

an inhibitor is; it is the concentration required to produce half-maximum inhibition.

Signaling Pathway Affected by RG2833
HDAC inhibitors, including RG2833, can influence various signaling pathways. One notable

pathway affected is the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells)

pathway. HDACs are involved in the deacetylation of NF-κB subunits, which can impact its

transcriptional activity. Inhibition of HDACs by RG2833 can lead to increased acetylation of

p65, a subunit of NF-κB, and subsequent downregulation of NF-κB-regulated pro-survival

genes.[5]
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Prepare Reagents:
- RG2833 serial dilutions

- Recombinant HDAC enzyme
- Fluorogenic substrate

- Assay buffer
- Developer solution

Add RG2833 and HDAC enzyme to a 96-well plate

Pre-incubate to allow inhibitor binding

Add fluorogenic substrate to initiate the reaction

Incubate at 37°C

Stop reaction and add developer solution

Measure fluorescence (Excitation: 360 nm, Emission: 460 nm)

Data Analysis:
- Subtract background
- Normalize to controls

- Plot dose-response curve
- Calculate IC50
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Treat cells (e.g., patient-derived PBMCs) with RG2833

Harvest cells and isolate total RNA

Perform reverse transcription to synthesize cDNA

Set up qRT-PCR reaction with primers for FXN and a housekeeping gene

Run qRT-PCR

Data Analysis:
- Determine Ct values

- Calculate ΔΔCt
- Determine fold change in FXN expression
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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